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Compound of Interest

Compound Name: Taraxasteryl acetate

Cat. No.: B197923 Get Quote

An In-depth Technical Guide to Taraxasteryl Acetate

Introduction
Taraxasteryl acetate is a pentacyclic triterpenoid, an acetylated derivative of taraxasterol.[1]

This naturally occurring compound is found in various plants, notably within the Asteraceae

(Compositae) family, including dandelions (Taraxacum officinale), Pluchea sagittalis, Calotropis

gigantea, and Lactuca virosa.[1][2][3][4] It has garnered significant attention from the scientific

community for its diverse pharmacological activities, including anti-inflammatory, anti-cancer,

and antibacterial properties.[2][5][6] This document provides a comprehensive overview of its

chemical structure, physicochemical properties, biological activities, and the experimental

protocols used to elucidate these characteristics.

Chemical Structure and Identification
Taraxasteryl acetate possesses a complex pentacyclic structure. Its chemical identity is

defined by several key identifiers.

IUPAC Name: [(3S,4aR,6aR,6aR,6bR,8aR,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,12,14b-

heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-

hexadecahydropicen-3-yl] acetate[7]

Synonyms: Taraxasterol acetate, Lactucerin, Lactucone, Saussurol acetate, NSC-401400[8]

[9][10]
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CAS Number: 6426-43-3[8][9]

Molecular Formula: C₃₂H₅₂O₂[7][8][9]

InChI Key: SFEUTIOWNUGQMZ-ZHLOSDGBSA-N[7][11]

SMILES: C[C@H]1[C@@H]2[C@H]3CC[C@@H]4[C@]5(CC--INVALID-LINK--

OC(=O)C)C[7]

Physicochemical Properties
The physical and chemical properties of taraxasteryl acetate are summarized in the table

below. It is characterized as a white, crystalline solid or powder.[3][9] It is generally insoluble in

water but shows solubility in organic solvents like chloroform, acetone, ethanol, methanol, and

DMSO.[3][9][10]

Property Value Source(s)

Molecular Weight
468.75 g/mol (also reported as

468.8 g/mol )
[8][9][10][12]

Melting Point 251-252 °C [3][8][9]

Boiling Point 502.8 ± 19.0 °C (Predicted) [3][9]

Density
1.016 g/cm³ (also reported as

1.01±0.1 g/cm³ predicted)
[8][9]

Appearance
White powder / Colorless

needle crystal
[3][9]

Solubility

Insoluble in water.[3][9][13]

Soluble in chloroform, acetone,

methanol, ethanol, and DMSO.

[3][9] Slightly soluble in DMSO

at ~0.1 mg/mL.[10][14]

Optical Rotation ([α]D) +100.5° [15]

Biological Activities and Mechanism of Action
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Taraxasteryl acetate exhibits a range of biological activities, which are areas of active

investigation for drug development professionals.

Anti-Inflammatory Activity
Taraxasteryl acetate has demonstrated significant anti-inflammatory effects in various

experimental models.[5][6] It has been shown to be effective in reducing edema induced by

agents like carrageenan, formaldehyde, phorbol 12-myristate 13-acetate (PMA), croton oil, and

arachidonic acid.[2][4][14]

The mechanism of its anti-inflammatory action involves the modulation of cellular responses to

inflammatory stimuli. It can reduce the production of reactive oxygen species (ROS) and

reactive nitrogen species (RNS) in stimulated human neutrophils.[4] Furthermore, it exhibits a

dual effect on heat shock protein 72 (Hsp72), inhibiting its synthesis in stimulated neutrophils

while increasing its production in unstimulated cells.[4][10][11] Molecular docking studies

suggest a high binding affinity to pro-inflammatory targets like TNF-α, potentially inhibiting

downstream signaling.[1][2]
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Caption: Anti-inflammatory mechanism of Taraxasteryl Acetate.

Anti-Cancer Activity
Recent studies have highlighted the potential of taraxasteryl acetate as an anti-cancer agent,

particularly in colorectal cancer.[5][16] Its mechanism involves the promotion of autophagy, a

cellular degradation process.[5] This induced autophagy leads to the degradation of RNF31, an

E3 ubiquitin ligase.[5][10][14] The reduction in RNF31 levels prevents the degradation of the

tumor suppressor protein p53, leading to its accumulation and subsequent inhibition of cancer

cell proliferation.[5][16]
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Caption: RNF31/p53 axis inhibition by Taraxasteryl Acetate.
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Antibacterial Activity
Taraxasteryl acetate also displays potential as a broad-spectrum antibacterial agent, showing

activity against various disease-associated microorganisms.[1][2][6]

Experimental Protocols
This section details the methodologies for key experiments cited in the literature for the study of

taraxasteryl acetate.

Bioassay-Directed Isolation from Pluchea sagittalis
This protocol outlines a typical method for isolating taraxasteryl acetate from a plant source

based on its biological activity.[4]
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Caption: Workflow for bioassay-directed isolation.
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Extraction: The whole plant material of Pluchea sagittalis is extracted with dichloromethane.

Fractionation: The resulting crude extract is subjected to column chromatography to separate

it into various fractions.

Bioassay Screening: Each fraction is tested for biological activity (e.g., inhibition of ROS

production in neutrophils).

Isolation and Purification: The fraction demonstrating the highest activity is selected for

further purification using techniques like High-Performance Liquid Chromatography (HPLC)

to yield pure taraxasteryl acetate.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

In Vivo Mouse Ear Edema Assay
This assay is used to evaluate the topical anti-inflammatory activity of taraxasteryl acetate.[4]

[14]

Animal Model: Mice (e.g., inbred strains) are used for the experiment.

Induction of Edema: A topical irritant such as phorbol 12-myristate 13-acetate (PMA), croton

oil, or arachidonic acid is applied to the surface of the mouse's ear to induce inflammation

and swelling (edema).

Treatment: A solution of taraxasteryl acetate (e.g., 46 µ g/ear ) in a suitable vehicle is

applied topically to the same ear.[14] A control group receives the vehicle only.

Measurement: After a specified period, the mice are euthanized, and a standardized circular

section is punched out from both the treated and untreated ears.

Analysis: The weight of the ear punch is measured. The anti-inflammatory effect is quantified

by the reduction in the weight of the ear punch from the treated group compared to the

control group.
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In Vitro Neutrophil ROS Production Assay
This cellular assay measures the effect of taraxasteryl acetate on the production of reactive

oxygen species by immune cells.[4][10]

Cell Isolation: Human neutrophils are isolated from the peripheral blood of healthy donors.

Cell Culture: The isolated neutrophils are maintained in an appropriate culture medium.

Treatment: The cells are pre-incubated with varying concentrations of taraxasteryl acetate
(e.g., 10 and 100 µM) or a vehicle control.[10][14]

Stimulation: The neutrophils are then stimulated with an agent like PMA to induce an

oxidative burst, leading to the production of ROS.

Detection: ROS production is measured using a fluorescent probe (e.g., dichlorofluorescein

diacetate) which becomes fluorescent upon oxidation. The fluorescence intensity is

quantified using a plate reader or flow cytometry.

Analysis: The reduction in fluorescence in the taraxasteryl acetate-treated groups

compared to the stimulated control group indicates the inhibitory effect on ROS production.

In Vitro Colorectal Cancer Cell Proliferation Assay
This assay assesses the anti-proliferative effects of taraxasteryl acetate on cancer cells.[5]

[10]

Cell Lines: Human colorectal cancer cell lines (e.g., HCT116, SW480) are used.[10]

Cell Culture: Cells are seeded in multi-well plates and allowed to adhere overnight.

Treatment: The cells are treated with various concentrations of taraxasteryl acetate (e.g.,

50 µg/mL) for a specified duration (e.g., 24-72 hours).[10]

Proliferation Measurement: Cell viability or proliferation is assessed using a standard

method, such as the MTT assay or direct cell counting.
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Western Blot Analysis: To investigate the mechanism, protein lysates are collected from

treated cells. Western blotting is performed to measure the levels of key proteins in the

RNF31/p53 pathway, such as RNF31, p53, and the autophagy marker LC3-I/II.[10][14]

Analysis: A decrease in cell viability and changes in protein levels consistent with the

proposed mechanism (decreased RNF31, increased p53 and LC3-II) confirm the

compound's activity.

Conclusion
Taraxasteryl acetate is a promising natural product with a well-defined chemical structure and

a compelling profile of biological activities. Its demonstrated anti-inflammatory and anti-cancer

effects, underpinned by specific molecular mechanisms such as the modulation of ROS

production and the RNF31/p53 axis, make it a strong candidate for further investigation in drug

discovery and development. The experimental protocols detailed herein provide a foundation

for researchers to replicate and expand upon the existing body of knowledge surrounding this

potent triterpenoid.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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